4-(benzo[c][1,2,5]thiadiazol-5-yl)-N-benzylthiazol-2-amine hydrochloride

• IUPAC Name: 4-(2,1,3-benzothiadiazol-5-yl)-N-benzyl-1,3-thiazol-2-amine;hydrochloride
• InChI: InChI=1S/C16H12N4S2.ClH/c1-2-4-11(5-3-1)9-17-16-18-15(10-21-16)12-6-7-13-14(8-12)20-22-19-13;/h1-8,10H,9H2,(H,17,18);1H
• InChI Key: WWYRWFPGRNGTJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=NC(=CS2)C3=CC4=NSN=C4C=C3.Cl
• Molecular Formula: C16H13ClN4S2
• Molecular Weight: 360.9 g/mol
• CAS No.: 2034556-25-5

Description

4-(benzo[c][1,2,5]thiadiazol-5-yl)-N-benzylthiazol-2-amine hydrochloride is a useful research compound. Its molecular formula is C16H13ClN4S2 and its molecular weight is 360.88. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Characterization

The compound has been involved in various chemical syntheses and characterizations. For instance, Komin and Carmack (1975) synthesized Benzo [1,2-c:3,4-c′:5,6-c″] tris [1,2,5] thiadiazole, a related compound, through a series of reactions starting from benzo [1,2-c:3,4-c′] - bis [1,2,5] thiadiazole (Komin & Carmack, 1975). Similarly, Azeez and Hamad (2017) synthesized and characterized a new series of compounds containing the 1,3,4-thiadiazole unit, demonstrating the chemical versatility of such compounds (Azeez & Hamad, 2017).

Biological Activity and Applications

The compound and its derivatives have been studied for various biological activities. Tahghighi et al. (2012) synthesized a series of 1,3,4-thiadiazol-2-amines and evaluated their anti-leishmanial activity, indicating potential therapeutic applications (Tahghighi et al., 2012). Additionally, Gür et al. (2020) investigated the antiproliferative-antimicrobial properties of Schiff bases derived from 1,3,4-thiadiazole compounds, demonstrating their biological significance (Gür et al., 2020).

Optoelectronic Properties

The compound's derivatives have also been explored for optoelectronic applications. For example, Okino, Yusuf, and Ibrahim (2022) investigated the synthesis of a Schiff-base benzothiadiazole molecule for optoelectronic applications, highlighting the compound's potential in this field (Okino, Yusuf, & Ibrahim, 2022).